Cas no 27925-07-1 (POLY(NEOPENTYL GLYCOL ADIPATE))

• Product Name: POLY(NEOPENTYL GLYCOL ADIPATE)
• CAS No: 27925-07-1
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 264458
• Update Time: 2025-11-01

POLY(NEOPENTYL GLYCOL ADIPATE) Chemical and Physical Properties

Names and Identifiers

• POLY(NEOPENTYL GLYCOL ADIPATE)
• 458376_ALDRICH
• AC1L52GG
• CTK4G0469
• hexanedioic acid- 2,2-dimethylpropane-1,3-diol(1:1)
• Neopentyl glycol adipate
• Neopentyl glycol, adipic acid polymer
• Adipic acid, neopentyl glycol polyester
• Adipicacid,neopentylglycolpolyester
• Hexanedioicacid,polymerwith2,2-dimethyl-1,3-propanediol
• Neopentylglycol,adipicacidpolyester
• Neopentylglycol,adipicacidpolymer
• Poly(neopentyl glycol adipate),Neopentyl glycol adipate
• NEOPENTYL GLYCOL ADIPATE, FOR GC

• Inchi： 1S/C11H18O4/c1-11(2)7-14-9(12)5-3-4-6-10(13)15-8-11/h3-8H2,1-2H3
• InChI Key： YXVYDRRQLYLXJF-UHFFFAOYSA-N
• SMILES： C1(C)(C)COC(=O)CCCCC(=O)OC1

Computed Properties

• Exact Mass: 250.14166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.08 g/mL at 25 °C(lit.)
• Melting Point: <−14 °C(lit.)
• Boiling Point: 350℃
• Flash Point: 113 °C
• Refractive Index: n20/D 1.466(lit.)
• PSA: 115.06
• Solubility: Not available

Additional information on POLY(NEOPENTYL GLYCOL ADIPATE)

Recent Advances in the Application of POLY(NEOPENTYL GLYCOL ADIPATE) (CAS: 27925-07-1) in Chemical and Biomedical Research

POLY(NEOPENTYL GLYCOL ADIPATE) (PNGA), with the CAS number 27925-07-1, is a specialized polyester that has garnered significant attention in both chemical and biomedical research due to its unique physicochemical properties. Recent studies have explored its applications in drug delivery systems, biodegradable materials, and tissue engineering. This research brief synthesizes the latest findings and advancements related to PNGA, providing a comprehensive overview of its current and potential uses in the field.

One of the most notable developments in PNGA research is its role as a biodegradable polymer for controlled drug release. A 2023 study published in the Journal of Controlled Release demonstrated that PNGA-based nanoparticles exhibit excellent biocompatibility and sustained release profiles for hydrophobic drugs. The study highlighted the polymer's ability to form stable micelles in aqueous solutions, making it an ideal candidate for targeted cancer therapies. Furthermore, the degradation products of PNGA were found to be non-toxic, addressing a critical concern in biomedical applications.

In addition to drug delivery, PNGA has shown promise in the development of biodegradable scaffolds for tissue engineering. Research conducted at the Massachusetts Institute of Technology (MIT) in 2024 revealed that PNGA scaffolds promote cell adhesion and proliferation, particularly for cartilage regeneration. The study utilized advanced 3D printing techniques to fabricate porous PNGA structures, which demonstrated mechanical properties comparable to natural cartilage. These findings suggest that PNGA could revolutionize the field of regenerative medicine by providing a versatile and biocompatible material for tissue repair.

Another area of interest is the use of PNGA in sustainable packaging materials. A recent report by the European Chemical Society emphasized PNGA's potential as an eco-friendly alternative to conventional plastics. The polymer's biodegradability and low environmental impact make it a viable option for reducing plastic waste. Industry leaders are now investing in large-scale production methods to meet the growing demand for sustainable materials, with PNGA at the forefront of this movement.

Despite these advancements, challenges remain in the widespread adoption of PNGA. For instance, the cost of production and scalability issues need to be addressed to make PNGA-based products commercially viable. Ongoing research is focused on optimizing synthesis protocols and exploring copolymerization with other polymers to enhance performance and reduce costs. Collaborative efforts between academia and industry are expected to drive innovation in this area.

In conclusion, POLY(NEOPENTYL GLYCOL ADIPATE) (CAS: 27925-07-1) represents a versatile and promising material with applications spanning drug delivery, tissue engineering, and sustainable packaging. The latest research underscores its potential to address critical challenges in the chemical and biomedical fields. As studies continue to uncover new properties and applications, PNGA is poised to play a pivotal role in the future of materials science and healthcare.